![molecular formula C20H27N5O2 B5637040 N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-5-yl]-6-isopropyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide](/img/structure/B5637040.png)
N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-5-yl]-6-isopropyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related quinazoline derivatives often involves the reaction of dimethylaminomethylene-1,3-diones with amidines or guanidine, yielding a series of dihydroquinazolinones. For example, Mosti, Menozzi, and Schenone (1983) reported the synthesis of 7,8-dihydroquinazolin-5(6H)-ones through the reaction of sym-2-dimethylaminomethylene-1,3-diones with guanidine in refluxing ethanol, typically yielding good products (Mosti, Menozzi, & Schenone, 1983).
Molecular Structure Analysis
The molecular structure of compounds in the quinazoline and dihydropyridine families often features a complex arrangement of rings and functional groups, contributing to their unique properties. For instance, Soldatenkov et al. (2012) carried out an X-ray structural analysis to establish the molecular structures of tetrahydro-3-benzazepine derivatives, providing insights into the spatial arrangement and bonding within such molecules (Soldatenkov et al., 2012).
Chemical Reactions and Properties
Quinazoline and dihydropyridine derivatives are known for their diverse chemical reactivity. For example, Mikhailovskii et al. (2013) described the acylation reaction of 3,3-dimethylisoquinoline series enaminonitrile, leading to various derivatives with unique properties, such as enamino ketones and isoquinoline derivatives, through reactions with acetyl or benzoyl chlorides (Mikhailovskii et al., 2013).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting point, and crystalline structure, are closely related to their molecular structure. Investigations into the crystal and molecular structures, such as the study by Davydov et al. (2019), help elucidate the physical characteristics that influence the behavior and application of these compounds (Davydov et al., 2019).
Chemical Properties Analysis
The chemical properties, including reactivity with various reagents, stability under different conditions, and potential for further functionalization, are essential for understanding and applying these compounds in various fields. Studies like those by Boyd, Lindley, and Nicolaou (1984) provide insights into the precursors and synthetic pathways for generating quinazoline derivatives, highlighting their versatility and potential for modification (Boyd, Lindley, & Nicolaou, 1984).
properties
IUPAC Name |
N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-5-yl]-1-methyl-2-oxo-6-propan-2-ylpyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N5O2/c1-12(2)17-10-9-13(19(27)25(17)5)18(26)22-15-7-6-8-16-14(15)11-21-20(23-16)24(3)4/h9-12,15H,6-8H2,1-5H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFOLSPVQODISMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C(=O)N1C)C(=O)NC2CCCC3=NC(=NC=C23)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-5-yl]-6-isopropyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.